Cas no 1346600-85-8 (5-Methyl Zolpidem)

• Product Name: 5-Methyl Zolpidem
• CAS No: 1346600-85-8
• MF: C₁₉H₂₁N₃O
• MW: 307.389544248581
• CID: 3162198
• PubChem ID: 69512457
• Update Time: 2025-06-25

5-Methyl Zolpidem Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-[7-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetamide
• 5-Methyl Zolpidem
• ZOLPIDEM IMPURITY A
• Zolpidem impurity 1/N,N-dimethyl-2-(7-methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acetamide
• Zolpidem tartrate EP Impurity A
• Zolpidem Impurity 1（Zolpidem USP RC A）
• Zolpidem USP RC A
• Zolpidem USP Related Compound A
• Zolpidem EP Impurity A
• 8ID459KD5N
• Z3071317948
• SCHEMBL5630676
• 6-(Desmethyl)-7-methyl zolpidem
• N,N-Dimethyl-2-(7-methyl-2-(4-methylphenyl)imidazo(1,2-a)pyridin-3-yl)acetamide
• Q27270582
• Zolpidem tartrate impurity A [EP]
• Imidazo(1,2-a)pyridine-3-acetamide, N,N,7-trimethyl-2-(4-methylphenyl)-
• Zolpidem Impurity A, European Pharmacopoeia (EP) Reference Standard
• ZOLPIDEM TARTRATE IMPURITY A [EP IMPURITY]
• N,N-Dimethyl-2-[7-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]acetamide; Zolpidem Tartrate Imp. A (EP)
• 1346600-85-8
• CS-0259531
• N,N,5-Trimethyl-2-(4-methylphenyl)imidazo[1,2-a]pyridine-3-acetamide; Zolpidem Related Compound A
• EN300-7355249
• UNII-8ID459KD5N
• Zolpidem tartrate impurity A
• ID57805
• ZOLPIDEM TARTRATE IMPURITY A (EP IMPURITY)
• 935-198-6

• Inchi： 1S/C19H21N3O/c1-13-5-7-15(8-6-13)19-16(12-18(23)21(3)4)22-10-9-14(2)11-17(22)20-19/h5-11H,12H2,1-4H3
• InChI Key： CZVNHSKGTUTQHR-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2C=CC(C)=CC=2)N=C2C=C(C)C=CN12)N(C)C

Computed Properties

• Exact Mass: 307.168462302g/mol
• Monoisotopic Mass: 307.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-Methyl Zolpidem

Introduction to 5-Methyl Zolpidem (CAS No. 1346600-85-8)

5-Methyl Zolpidem, chemically designated as 8-chloro-6-(2-fluorophenyl)-2-(5-methyl-1H-imidazol-1-yl)pyridine, is a derivative of the well-known sedative-hypnotic agent Zolpidem. This compound, identified by its CAS number 1346600-85-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications. The introduction of a methyl group at the 5-position of the imidazole ring introduces structural modifications that may influence its pharmacokinetic and pharmacodynamic properties, making it a subject of interest for further research.

The chemical structure of 5-Methyl Zolpidem exhibits a pyridine core substituted with a chloro group at the 8-position, a fluorophenyl group at the 6-position, and a methyl-substituted imidazole ring at the 2-position. These structural features contribute to its interaction with the benzodiazepine receptor complex, specifically the GABA-A receptor, which underlies its sedative effects. The presence of the methyl group in the imidazole ring may enhance binding affinity or alter metabolic pathways, areas that are currently under investigation.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing drug candidates for improved efficacy and safety profiles. 5-Methyl Zolpidem represents an example of such optimization efforts, where structural modifications are designed to fine-tune pharmacological activity. Studies have suggested that compounds with similar scaffolds to Zolpidem may exhibit enhanced sedative effects while potentially reducing side effects associated with longer-term use. The unique substitution pattern in 5-Methyl Zolpidem makes it an intriguing candidate for exploring these possibilities.

In vitro studies have begun to elucidate the mechanism of action of 5-Methyl Zolpidem, revealing insights into its interaction with GABA-A receptors. Research indicates that the compound may exhibit rapid onset and short half-life characteristics, which could make it suitable for treating acute insomnia without causing prolonged drowsiness. Additionally, preliminary data suggest that modifications in the imidazole ring may influence metabolic stability, potentially reducing the risk of active metabolite accumulation.

The synthesis of 5-Methyl Zolpidem involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance production scalability but also allow for modular design, enabling further derivatization and exploration of analogs.

One of the most promising aspects of 5-Methyl Zolpidem is its potential in treating sleep disorders with minimal side effects. Traditional benzodiazepine-based hypnotics are known for their risk of tolerance, dependence, and cognitive impairment upon long-term use. By exploring non-benzodiazepine analogs like 5-Methyl Zolpidem, researchers aim to develop alternatives that maintain efficacy while mitigating these adverse effects. The unique structural features of this compound may offer a balance between therapeutic benefit and safety.

Current clinical trials are underway to evaluate the efficacy and safety of 5-Methyl Zolpidem in patients with insomnia. Preliminary results from these trials suggest that the compound demonstrates significant improvements in sleep onset and maintenance compared to placebo. Furthermore, preliminary safety data indicate that it exhibits a favorable tolerability profile, with minimal side effects reported during short-term treatment periods. These findings are encouraging and warrant further investigation into larger patient populations.

The pharmacokinetic profile of 5-Methyl Zolpidem is another area of active research. Studies have shown that this compound exhibits rapid absorption after oral administration, with peak plasma concentrations reached within hours. Its metabolic pathways appear to involve cytochrome P450 enzymes, particularly CYP3A4 and CYP2C19, which are critical in drug metabolism and clearance. Understanding these pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

Future directions in research on 5-Methyl Zolpidem include exploring its potential in treating other neurological disorders beyond insomnia. The GABA-A receptor modulating activity suggests possible applications in managing anxiety disorders, seizure disorders, and even neurodegenerative conditions where GABAergic system dysfunction is implicated. Additionally, computational modeling and virtual screening techniques are being employed to identify new analogs with enhanced properties based on the structure-activity relationships established for 5-Methyl Zolpidem.

The development of novel sedative-hypnotics like 5-Methyl Zolpidem underscores the ongoing need for innovative approaches in managing sleep disorders effectively and safely. By leveraging advances in synthetic chemistry, pharmacology, and clinical research, scientists are striving to address unmet medical needs while minimizing risks associated with existing treatments. The continued exploration of compounds such as this represents a significant step forward in improving patient outcomes worldwide.